1. Home
  2. Product
  3. Main Products
  4. tripdioltonide
tripdioltonide tripdioltonide
Brand Name: Vulcanchem
CAS No.: 149183-67-5
VCID: VC0128067
InChI: InChI=1S/C20H24O6/c1-8(2)20-16(23)13-12(21)6-11-10-7-25-18(24)9(10)4-5-19(11,3)14(13)15(22)17(20)26-20/h8,11,15-17,22-23H,4-7H2,1-3H3/t11-,15+,16-,17-,19-,20+/m0/s1
SMILES: CC(C)C12C(O1)C(C3=C(C2O)C(=O)CC4C3(CCC5=C4COC5=O)C)O
Molecular Formula: C20H24O6
Molecular Weight: 360.4 g/mol

tripdioltonide

CAS No.: 149183-67-5

Main Products

VCID: VC0128067

Molecular Formula: C20H24O6

Molecular Weight: 360.4 g/mol

tripdioltonide - 149183-67-5

CAS No. 149183-67-5
Product Name tripdioltonide
Molecular Formula C20H24O6
Molecular Weight 360.4 g/mol
IUPAC Name (1S,3R,4S,6R,7S,11R)-3,7-dihydroxy-1-methyl-6-propan-2-yl-5,14-dioxapentacyclo[9.7.0.02,8.04,6.012,16]octadeca-2(8),12(16)-diene-9,15-dione
Standard InChI InChI=1S/C20H24O6/c1-8(2)20-16(23)13-12(21)6-11-10-7-25-18(24)9(10)4-5-19(11,3)14(13)15(22)17(20)26-20/h8,11,15-17,22-23H,4-7H2,1-3H3/t11-,15+,16-,17-,19-,20+/m0/s1
Standard InChIKey OJOZVNYJCMKPSU-BXCTWWAJSA-N
Isomeric SMILES CC(C)[C@@]12[C@@H](O1)[C@@H](C3=C([C@@H]2O)C(=O)C[C@@H]4[C@@]3(CCC5=C4COC5=O)C)O
SMILES CC(C)C12C(O1)C(C3=C(C2O)C(=O)CC4C3(CCC5=C4COC5=O)C)O
Canonical SMILES CC(C)C12C(O1)C(C3=C(C2O)C(=O)CC4C3(CCC5=C4COC5=O)C)O
Synonyms tripdioltonide
PubChem Compound 197582
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19